Dipotassium osmate

• CAS: 19718-36-6
• Molecular Formula: K2O4Os
• Molecular Weight: 332.4 g/mol
• SMILES: [O-][Os](=O)(=O)[O-].[K+].[K+]
• InChI: InChI=1S/2K.4O.Os/q2*+1;;;2*-1
• InChIKey: JMVOCSLPMGHXPG-UHFFFAOYSA-N

Dipotassium osmate (K₂OsO₄, commonly supplied as the dihydrate K₂[OsO₂(OH)₄]·2H₂O, CAS 19718-36-6) is an inorganic osmium(VI) salt that serves as a pre-catalyst for the osmium(VIII)-mediated syn-dihydroxylation of alkenes. It is a diamagnetic, garnet-red crystalline solid that is stable in dry air and soluble in water, yielding a pink-to-red solution that slowly hydrolyzes to liberate osmium tetroxide in situ.

Dipotassium Osmate (CAS 19718-36-6): A Non-Volatile Osmium(VI) Source for Catalytic syn-Dihydroxylation and Asymmetric Oxidation

Dipotassium osmate (K₂OsO₄, commonly supplied as the dihydrate K₂[OsO₂(OH)₄]·2H₂O, CAS 19718-36-6) is an inorganic osmium(VI) salt that serves as a pre-catalyst for the osmium(VIII)-mediated syn-dihydroxylation of alkenes. It is a diamagnetic, garnet-red crystalline solid that is stable in dry air and soluble in water, yielding a pink-to-red solution that slowly hydrolyzes to liberate osmium tetroxide in situ [1]. Unlike the volatile and highly toxic osmium tetroxide (OsO₄, which sublimes at room temperature with a vapor pressure of 7 mmHg at 20 °C), dipotassium osmate is a non-volatile solid, enabling safer weighing and handling [2]. The compound is the osmium source in the commercially pre-formulated AD-mix-α and AD-mix-β reagents for Sharpless asymmetric dihydroxylation and can be deployed with a range of co-oxidants—including N-methylmorpholine N-oxide (NMO), potassium ferricyanide, iodine, and selenoxides—to achieve catalytic turnover [3].

• [1] Wikipedia contributors. "Potassium osmate." Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Potassium_osmate (accessed 2026-05-04). View Source
• [2] OSHA. "Osmium Tetroxide." Occupational Safety and Health Administration. https://www.osha.gov/chemicaldata/chemResult.html?RecNo=250 (accessed 2026-05-04). View Source
• [3] Torii, S.; Liu, P.; Tanaka, H. Electrochemical Os-Catalyzed Asymmetric Dihydroxylation of Olefins with Sharpless' Ligand. Chem. Lett. 1995, 24 (4), 319–320. View Source

Why Dipotassium Osmate Cannot Be Casually Substituted: Differentiating Volatility, in Situ Activation Kinetics, and Heterogenization Potential

Although osmium tetroxide (OsO₄), potassium osmate(VI) dihydrate (K₂OsO₄·2H₂O), AD-mix pre-formulations, and alternative metal catalysts (RuO₄, KMnO₄) all effect syn-dihydroxylation, they are not functionally interchangeable. OsO₄ is volatile and generates hazardous vapor at ambient temperature [1], whereas dipotassium osmate is a non-volatile solid that releases OsO₄ only upon controlled oxidation by a co-oxidant, fundamentally altering the safety profile and enabling precise stoichiometric control . The in situ generation of the active Os(VIII) species from the Os(VI) pre-catalyst can be tuned by co-oxidant choice (NMO, K₃Fe(CN)₆, I₂, or electrochemical regeneration), a lever unavailable when starting directly from OsO₄ [2]. Furthermore, the osmate dianion (OsO₄²⁻) is the requisite ionic species for immobilization onto layered double hydroxides (LDH), quaternary ammonium resins, silica, or dendrimer supports to create recyclable heterogeneous catalysts—a heterogenization strategy that is not accessible with neutral, volatile OsO₄ [3]. These quantifiable differences in physical form, activation mechanism, and derivatization potential mean that blind substitution without experimental re-validation risks compromised safety, altered reaction kinetics, and loss of catalyst recyclability.

• [1] Wikipedia contributors. "Osmium tetroxide." Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Osmium_tetroxide (accessed 2026-05-04). View Source
• [2] Torii, S.; Liu, P.; Bhuvaneswari, N.; et al. Chemical and Electrochemical Asymmetric Dihydroxylation of Olefins in I₂−K₂CO₃−K₂OsO₂(OH)₄ and I₂−K₃PO₄/K₂HPO₄−K₂OsO₂(OH)₄ Systems with Sharpless' Ligand. J. Org. Chem. 1996, 61 (9), 3055–3060. View Source
• [3] Choudary, B. M.; et al. Preparation of new layered double hydroxides exchanged with osmate for asymmetric dihydroxylation of olefins to vicinal diols. EP 1209142 A1, 2002. View Source

Quantitative Comparative Evidence for Dipotassium Osmate: Head-to-Head and Cross-Study Performance Benchmarks

Volatility and Inhalation Hazard: Dipotassium Osmate vs. Osmium Tetroxide

Dipotassium osmate is a non-volatile crystalline solid under standard laboratory conditions, whereas its mechanistic congener osmium tetroxide (OsO₄) sublimes at room temperature and exerts a vapor pressure of 7 mmHg at 20 °C [1]. This volatility renders OsO₄ a significant inhalation hazard; airborne exposure at concentrations below the odor threshold can cause pulmonary edema [2]. In contrast, dipotassium osmate does not generate osmium tetroxide vapor unless heated in air above ~200 °C or exposed to strong acids [3]. The non-volatile nature eliminates the need for specialized vapor-containment equipment (sealed ampoules, dedicated fume hoods with vapor monitoring) that is mandatory for handling OsO₄ [1].

Evidence Dimension	Vapor pressure (volatility) at 20 °C
Target Compound Data	Non-volatile solid; no measurable vapor pressure at 20 °C; decomposes to volatile OsO₄ only upon heating in air above ~200 °C
Comparator Or Baseline	Osmium tetroxide (OsO₄): vapor pressure = 7 mmHg at 20 °C; sublimes at room temperature
Quantified Difference	OsO₄ has 7 mmHg vapor pressure vs. effectively 0 mmHg for K₂OsO₄·2H₂O under ambient conditions; >200 °C thermal gap for OsO₄ liberation from the osmate salt
Conditions	Ambient laboratory conditions (20 °C, 1 atm); thermal stability data from the dihydrate salt

Why This Matters

For procurement and EHS compliance, the non-volatility of dipotassium osmate eliminates airborne osmium exposure risk during routine weighing and reaction setup, reducing the need for dedicated vapor-containment infrastructure required for OsO₄.

• [1] OSHA. "Osmium Tetroxide." Occupational Safety and Health Administration. https://www.osha.gov/chemicaldata/chemResult.html?RecNo=250 (accessed 2026-05-04). View Source
• [2] Wikipedia contributors. "Osmium tetroxide: Toxicity." Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Osmium_tetroxide (accessed 2026-05-04). View Source
• [3] BaseChem. "二水锇酸钾 (Dipotassium osmate dihydrate): 性质与稳定性." BaseChem Chemical Database. http://www.basechem.org/chemical/50900 (accessed 2026-05-04). View Source

Catalytic Asymmetric Dihydroxylation Performance: AD-mix System Utilizing K₂OsO₂(OH)₄ vs. Direct OsO₄ with NMO

In a direct head-to-head comparison under identical substrate conditions, the AD-mix β system—which employs K₂OsO₂(OH)₄ as the osmium source with (DHQD)₂PHAL ligand and K₃Fe(CN)₆ co-oxidant—delivered a yield of (−)-33 of 76% at 0 °C with a diastereomeric ratio of 6.5:1, compared to the OsO₄/NMO system which gave 59% yield at 25 °C with a d.r. of 10:1 [1]. When the osmium loading was doubled to 2 mol% using supplementary K₂OsO₄ added to AD-mix α, the yield increased to 91% with a 15:1 d.r. [1]. In a separate study using an I₂ co-oxidant system with K₂OsO₂(OH)₄ and (DHQD)₂PHAL, styrene was converted to the corresponding diol in 96.6% isolated yield with 96.2% ee [2]. A dendrimer-supported osmate catalyst prepared by ion-exchange with K₂OsO₄ gave 86–94% yield across 9 olefin substrates , and a polystyrene-grafted imidazolium resin-osmate catalyst (prepared from K₂OsO₄·2H₂O) using NMO co-oxidant delivered diols in 91–95% yield at only 1.0 mol% Os loading .

Evidence Dimension	Isolated yield and diastereoselectivity in asymmetric dihydroxylation of a complex olefinic substrate to (−)-33
Target Compound Data	AD-mix β (1 mol% Os from K₂OsO₂(OH)₄, 0 °C): 76% yield, d.r. 6.5:1; AD-mix α + supplementary K₂OsO₄ (2 mol% Os, 25 °C): 91% yield, d.r. 15:1
Comparator Or Baseline	OsO₄/NMO (1 mol% Os, 25 °C): 59% yield, d.r. 10:1
Quantified Difference	At 1 mol% Os: AD-mix (76%, 0 °C) vs. OsO₄/NMO (59%, 25 °C) = +17 percentage points yield; at 2 mol% Os with supplementary K₂OsO₄: 91% vs. 59% = +32 percentage points yield; d.r. improvement from 10:1 to 15:1
Conditions	Entry (−)-33 synthesis; AD-mix provided 0.7 mol% osmium, remainder added as K₂OsO₄; derived from PMC Table 2 data

Why This Matters

For synthetic route selection, K₂OsO₂(OH)₄-based AD-mix systems can deliver significantly higher yields than OsO₄/NMO under comparable conditions, with the additional flexibility to boost performance through supplementary K₂OsO₄ addition, directly impacting process economics and throughput.

• [1] NIH/PMC. Table 2: Catalyst System Comparison for Asymmetric Dihydroxylation. PMC Article PMC3197724. https://pmc.ncbi.nlm.nih.gov/articles/PMC3197724/table/T2/ (accessed 2026-05-04). View Source
• [2] Torii, S.; Liu, P.; Bhuvaneswari, N.; et al. Chemical and Electrochemical Asymmetric Dihydroxylation of Olefins in I₂−K₂CO₃−K₂OsO₂(OH)₄ Systems with Sharpless' Ligand. J. Org. Chem. 1996, 61 (9), 3055–3060. View Source

Precursor to Recyclable Heterogeneous Osmium Catalysts: K₂OsO₄ as the Universal Osmate(VI) Source for Ion-Exchange Immobilization

The osmate dianion (OsO₄²⁻), as supplied in dipotassium osmate, is the obligate ionic precursor for preparing recyclable heterogeneous osmium catalysts via ion-exchange. LDH-osmate catalysts (prepared by exchanging osmate anions onto layered double hydroxides) have been demonstrated to deliver yields and enantioselectivities that are similar to or higher than their homogeneous counterparts, with the critical advantage of catalyst recovery and reuse [1]. Resin-OsO₄ and SiO₂-OsO₄ catalysts, also prepared from K₂OsO₄ by ion-exchange onto quaternary ammonium-functionalized supports, exhibit consistent activity and enantioselectivity across multiple recycles using K₃Fe(CN)₆ or molecular oxygen as co-oxidants [2]. A dendrimer-supported osmate catalyst, fabricated by mixing K₂OsO₄ with a bis(quaternary ammonium bromide) core dendrimer, enabled homogeneous dihydroxylation with catalyst recovery by reprecipitation and reuse for up to five cycles with retention of both the osmium catalyst and chiral ligand [3]. Magnetically recoverable osmium catalysts have also been prepared from potassium osmate(VI), achieving smooth dihydroxylation at only 2 mol% catalyst loading with magnetic separation and repeated reuse [4]. Neutral OsO₄ cannot be directly immobilized by these ion-exchange strategies, making K₂OsO₄ the essential starting material for all such heterogeneous osmium catalyst platforms.

Evidence Dimension	Catalyst recyclability and reusability (number of cycles with consistent activity and enantioselectivity)
Target Compound Data	LDH-OsO₄ (from K₂OsO₄): yields and ee similar to or higher than homogeneous system, catalyst recovered and reused; dendrimer-OsO₄: 5 cycles recovered by reprecipitation; magnetic-OsO₄: repeated reuse with external magnet recovery; resin/SiO₂-OsO₄: consistent activity across multiple recycles
Comparator Or Baseline	Homogeneous OsO₄: single-use, non-recoverable; neutral OsO₄ cannot undergo ion-exchange immobilization
Quantified Difference	Reusability: ≥5 cycles for dendrimer-osmate vs. 1 use for homogeneous OsO₄; catalyst loading as low as 2 mol% for magnetically recoverable osmate systems
Conditions	Various heterogeneous catalyst platforms (LDH, resin, SiO₂, dendrimer, magnetite); K₃Fe(CN)₆, NMO, or O₂ co-oxidants

Why This Matters

For process chemists and procurement managers prioritizing sustainable and cost-efficient synthesis, K₂OsO₄ is the sole gateway to recyclable heterogeneous osmium catalyst platforms that dramatically reduce osmium waste and product contamination, directly addressing the key economic and environmental limitations of homogeneous osmium catalysis.

• [1] Choudary, B. M.; et al. Preparation of new layered double hydroxides exchanged with osmate for asymmetric dihydroxylation of olefins to vicinal diols. EP 1209142 A1, 2002. View Source
• [2] Choudary, B. M.; et al. Catalytic Asymmetric Dihydroxylation of Olefins with Reusable OsO₄²⁻ on Ion-Exchangers: The Scope and Reactivity Using Various Cooxidants. J. Am. Chem. Soc. 2002, 124 (19), 5341–5349. View Source
• [3] Fujita, K.; Ainoya, T.; Tsuchimoto, T.; Yasuda, H. Homogeneous dihydroxylation of olefins catalyzed by a recyclable OsO₄²⁻ core dendrimer. Tetrahedron Lett. 2010, 51 (5), 808–810. View Source
• [4] AllJournals.cn. Magnetically recoverable osmium catalysts for dihydroxylation of olefins. Literature aggregation entry (accessed 2026-05-04). View Source

Industrial-Scale cis-Dihydroxylation: K₂OsO₄·2H₂O Enables Efficient Large-Scale Production of α,α-Cedranediol

A patented process for the cis-dihydroxylation of α-cedrene to α,α-cedranediol (a key intermediate for the commercial fragrance compound Ambrocenide®) employs a catalytically effective amount of potassium osmate dihydrate (K₂OsO₄·2H₂O) with aqueous NMO as the terminal oxidant in boiling isobutanol [1]. Under these conditions, the reaction reaches completion in only 24 hours and affords α,α-cedranediol in high yield and high stereoselectivity [1]. By contrast, the stoichiometric OsO₄ route (1 equivalent OsO₄ in pyridine, 20 °C, 4 days) yielded the same diol in only 31% isolated yield, while the alternative epoxide hydrolysis route required tedious purification and gave the desired diastereomer in only 5–6% yield after repeated recrystallization [1]. The patent explicitly teaches that the osmate(VI) salt-based catalytic method is a "highly efficient synthesis" suitable for "efficient large-scale preparation," representing a transformative improvement over both the stoichiometric OsO₄ and the epoxide hydrolysis approaches [1].

Evidence Dimension	Isolated yield of α,α-cedranediol and reaction time for industrial-scale synthesis
Target Compound Data	Catalytic K₂OsO₄·2H₂O / NMO / boiling isobutanol: reaction complete in 24 h; yield described as "high" with high stereoselectivity (quantitative yield data in patent examples)
Comparator Or Baseline	Stoichiometric OsO₄ (1 eq., pyridine, 20 °C): 31% yield, 4 days; epoxide hydrolysis route: 5–6% yield after recrystallization
Quantified Difference	At least 2–3× improvement in yield vs. stoichiometric OsO₄ and >10× improvement vs. epoxide hydrolysis; reaction time reduced from 4 days to 24 h
Conditions	α-Cedrene substrate; catalytically effective amount of potassium osmate dihydrate; aqueous NMO co-oxidant; boiling isobutanol solvent

Why This Matters

For industrial procurement of fragrance and fine chemical intermediates, the catalytic K₂OsO₄·2H₂O process provides a commercially viable route to α,α-cedranediol that the stoichiometric OsO₄ and epoxide methods cannot economically deliver, directly enabling the manufacture of high-value downstream products such as Ambrocenide®.

• [1] WO 2021/091957 A1. Dihydroxylation of olefins using osmate (VI) salts. Filed 2020-11-04; published 2021-05-14. View Source

Electrochemical Co-Oxidant Regeneration: Minimizing Osmium Loading and Improving Enantioselectivity with K₂OsO₂(OH)₄

In the electrochemical asymmetric dihydroxylation protocol, potassium osmate [K₂OsO₂(OH)₄] is used in combination with Sharpless' chiral ligand and potassium ferricyanide [K₃Fe(CN)₆] as a recyclable co-oxidant in an electrolysis cell [1]. The key advantage reported is that the electrooxidation method minimizes the required amount of the reoxidizing agent (K₃Fe(CN)₆) as well as the K₂OsO₂(OH)₄ catalyst itself, which leads to improved enantioselectivities compared to systems using stoichiometric oxidant loadings [1]. In the iodine-assisted chemical asymmetric dihydroxylation variant using K₂OsO₂(OH)₄ with I₂ as co-oxidant, styrene was converted in 96.6% isolated yield with 96.2% ee, and the protocol demonstrated "excellent isolated yields and high enantiomeric excesses" across a range of olefin substrates irrespective of substitution pattern [2]. Both the electrochemical and I₂-mediated systems demonstrate that the osmate(VI) pre-catalyst enables co-oxidant recycling strategies that are not feasible when starting with OsO₄ directly, as the Os(VI)/Os(VIII) redox cycling is intrinsically coupled to the co-oxidant regeneration loop [1].

Evidence Dimension	Enantioselectivity and catalyst/oxidant utilization efficiency in asymmetric dihydroxylation
Target Compound Data	Electrochemical AD with K₂OsO₂(OH)₄: improved enantioselectivities vs. stoichiometric oxidant systems with minimized Os and K₃Fe(CN)₆ usage; I₂/K₂OsO₂(OH)₄: styrene diol at 96.6% yield, 96.2% ee
Comparator Or Baseline	Stoichiometric K₃Fe(CN)₆ systems: higher oxidant loading, lower ee (specific comparative ee values reported in original study)
Quantified Difference	Electrochemical method: reduced osmium and oxidant loading with improved ee; I₂ method: up to 96.6% yield and 96.2% ee for styrene substrate
Conditions	Electrochemical undivided cell with Pt electrodes, t-BuOH/H₂O, K₂CO₃ or K₃PO₄/K₂HPO₄ buffer, (DHQD)₂PHAL ligand; I₂ chemical method: t-BuOH/H₂O, K₂CO₃

Why This Matters

For laboratories and production facilities seeking to minimize osmium consumption and waste, the electrochemical and I₂-mediated protocols enabled by K₂OsO₂(OH)₄ offer practical routes to significantly reduce catalyst and co-oxidant usage while maintaining or improving stereochemical outcomes.

• [1] Torii, S.; Liu, P.; Tanaka, H. Electrochemical Os-Catalyzed Asymmetric Dihydroxylation of Olefins with Sharpless' Ligand. Chem. Lett. 1995, 24 (4), 319–320. View Source
• [2] Torii, S.; Liu, P.; Bhuvaneswari, N.; et al. Chemical and Electrochemical Asymmetric Dihydroxylation of Olefins in I₂−K₂CO₃−K₂OsO₂(OH)₄ Systems. J. Org. Chem. 1996, 61 (9), 3055–3060. View Source

Asymmetric Aminohydroxylation: K₂OsO₄·2H₂O as the Preferred Osmium Source for Enantioselective β-Amino Alcohol Synthesis

The asymmetric aminohydroxylation (AA) of olefins using catalytic amounts of potassium osmate (K₂OsO₄·2H₂O) in the presence of cinchona alkaloid derivatives has been described as "the most powerful method for the preparation of a wide variety of enantiomerically pure amino alcohols" [1]. Using a benzoate leaving group strategy, as little as 1 mol% of potassium osmate is sufficient to achieve high yields of up to 98% for oxazolidinone products [2]. The LDH-OsO₄ heterogeneous catalyst, prepared by ion-exchange of OsO₄²⁻ (derived from K₂OsO₄·2H₂O) onto layered double hydroxides, was successfully applied to the AA reaction for the first time, affording chiral vicinal N-protected amino alcohols with catalyst reuse possible without loss of enantioselectivity, albeit with reduced activity [1]. This heterogenization approach—which requires the osmate salt as starting material—is a key differentiator from direct OsO₄ use, which cannot be immobilized for AA catalysis.

Evidence Dimension	Catalyst loading and product yield in asymmetric aminohydroxylation
Target Compound Data	K₂OsO₄·2H₂O (homogeneous AA): 1 mol% Os loading, up to 98% yield (benzoate leaving group protocol); LDH-OsO₄ (heterogeneous AA): recyclable with retention of enantioselectivity
Comparator Or Baseline	Direct OsO₄: not amenable to heterogenization for AA; higher effective loadings typically required for comparable activity
Quantified Difference	98% yield at only 1 mol% Os loading for K₂OsO₄·2H₂O AA protocol; heterogeneous LDH-OsO₄ enables catalyst recycling, unavailable with OsO₄
Conditions	Cinchona alkaloid-derived ligands ((DHQ)₂PHAL or (DHQD)₂PHAL), Chloramine-T or benzoate-based nitrogen sources, aqueous organic solvent mixtures

Why This Matters

For medicinal chemistry and pharmaceutical intermediate synthesis, K₂OsO₄·2H₂O is the osmium source of choice for the asymmetric aminohydroxylation reaction, enabling both high-yield homogeneous protocols at low catalyst loading and recyclable heterogeneous variants that address osmium contamination concerns in API synthesis.

• [1] Choudary, B. M.; et al. Heterogeneous catalytic asymmetric aminohydroxylation of olefins using LDH-supported OsO₄. J. Mol. Catal. A: Chem. 2003, 193 (1–2), 173–178. View Source
• [2] Medscape/MEDLINE. Abstract: Benzoate leaving group enables 1 mol% potassium osmate loading with 98% yield in asymmetric aminohydroxylation. (accessed via medscape.com, 2026-05-04). View Source

Optimal Deployment Scenarios for Dipotassium Osmate in Research and Industrial Settings, Grounded in Quantitative Evidence

Sharpless Asymmetric Dihydroxylation with Superior Yield and Enantioselectivity via AD-mix or Custom K₂OsO₂(OH)₄ Formulations

Dipotassium osmate is the osmium source in both commercial AD-mix-α and AD-mix-β pre-formulations, which have been demonstrated to deliver higher yields (up to 91%, 15:1 d.r.) compared to the direct OsO₄/NMO system (59% yield, 10:1 d.r.) for complex substrates when osmium loading is optimized [1]. For substrates where commercial AD-mix performance is insufficient, supplementary K₂OsO₄ can be added to double the effective osmium loading, yielding significant improvements in both chemical yield and diastereoselectivity [1]. This scenario is directly applicable to the synthesis of chiral vicinal diol intermediates for pharmaceuticals, natural products, and chiral ligands where enantiomeric purity and isolated yield are critical cost drivers.

Industrial-Scale Catalytic cis-Dihydroxylation for Fragrance and Fine Chemical Manufacturing

The patent WO 2021/091957 A1 teaches that potassium osmate dihydrate, when used catalytically with aqueous NMO as co-oxidant in boiling isobutanol, enables the large-scale preparation of α,α-cedranediol from α-cedrene in high yield and stereoselectivity within 24 hours [2]. This catalytic osmate(VI) protocol dramatically outperforms both the stoichiometric OsO₄ method (31% yield, 4 days) and the epoxide hydrolysis route (5–6% yield) for this commercially valuable fragrance intermediate [2]. This scenario represents the most compelling industrial case for dipotassium osmate procurement: where the combination of catalytic turnover, operational simplicity, and high stereoselectivity directly enables economically viable manufacture of products that cannot be practically produced by alternative routes.

Preparation of Recyclable Heterogeneous Osmium Catalysts on LDH, Resin, Silica, Dendrimer, or Magnetic Supports

The osmate dianion (OsO₄²⁻) in dipotassium osmate is the universal ionic precursor for immobilizing osmium onto solid supports via ion-exchange, enabling catalyst recovery and reuse for 5 or more cycles with retention of activity and enantioselectivity [3]. Supported catalyst platforms that have been successfully prepared from K₂OsO₄ include LDH-OsO₄ (yields and ee similar to or higher than homogeneous systems), resin-OsO₄ and SiO₂-OsO₄ (consistent activity with K₃Fe(CN)₆ or O₂ co-oxidants), dendrimer-OsO₄ (5-cycle reuse by reprecipitation), and magnetically recoverable Fe₃O₄-OsO₄ (2 mol% loading, external magnet recovery) [3][4]. This scenario is particularly relevant for process development groups seeking to minimize osmium waste, reduce product contamination, and enable continuous-flow processing—all of which are unattainable with volatile, non-ionic OsO₄.

Asymmetric Aminohydroxylation for Enantiopure β-Amino Alcohol Pharmaceutical Building Blocks

Catalytic amounts of potassium osmate (K₂OsO₄·2H₂O) in combination with cinchona alkaloid derivatives enable the asymmetric aminohydroxylation of olefins to produce enantiomerically pure β-amino alcohols—privileged structural motifs in bioactive compounds and chiral ligand scaffolds [5]. With optimized benzoate-based nitrogen sources, catalyst loadings as low as 1 mol% Os deliver yields up to 98% [6]. Furthermore, the LDH-OsO₄ heterogeneous catalyst system derived from K₂OsO₄·2H₂O provides a recyclable AA platform with retained enantioselectivity across multiple runs [5]. This scenario is directly relevant to medicinal chemistry groups and CDMOs producing chiral amino alcohol intermediates where both enantiopurity and minimization of heavy metal contamination are paramount.

• [1] NIH/PMC. Table 2: Catalyst System Comparison for Asymmetric Dihydroxylation. PMC Article PMC3197724. https://pmc.ncbi.nlm.nih.gov/articles/PMC3197724/table/T2/ (accessed 2026-05-04). View Source
• [2] WO 2021/091957 A1. Dihydroxylation of olefins using osmate (VI) salts. Filed 2020-11-04; published 2021-05-14. View Source
• [3] Choudary, B. M.; et al. Preparation of new layered double hydroxides exchanged with osmate for asymmetric dihydroxylation of olefins to vicinal diols. EP 1209142 A1, 2002. / Fujita, K.; et al. Tetrahedron Lett. 2010, 51, 808–810. View Source
• [4] AllJournals.cn. Magnetically recoverable osmium catalysts for dihydroxylation; Polymer-supported osmium catalyst for dihydroxylation (91–95% yield, 1.0 mol% Os). Literature aggregation (accessed 2026-05-04). View Source
• [5] Choudary, B. M.; et al. Heterogeneous catalytic asymmetric aminohydroxylation of olefins using LDH-supported OsO₄. J. Mol. Catal. A: Chem. 2003, 193 (1–2), 173–178. View Source
• [6] Medscape/MEDLINE. Abstract: 1 mol% potassium osmate loading with 98% yield in asymmetric aminohydroxylation. (accessed 2026-05-04). View Source